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Compound of Interest

Compound Name: 2-(tert-Butyl)-4-chlorophenol

Cat. No.: B189968 Get Quote

An In-depth Technical Guide to 2-(tert-Butyl)-4-
chlorophenol
This technical guide provides a comprehensive overview of 2-(tert-Butyl)-4-chlorophenol, a
substituted phenol of interest to researchers and professionals in drug development and

chemical synthesis. This document details its molecular structure, IUPAC nomenclature,

physicochemical properties, and a detailed experimental protocol for its synthesis.

Molecular Structure and IUPAC Name
2-(tert-Butyl)-4-chlorophenol is an organic compound featuring a phenol ring substituted with

a tert-butyl group at the ortho position (carbon 2) and a chlorine atom at the para position

(carbon 4) relative to the hydroxyl group.

IUPAC Name: 2-tert-butyl-4-chlorophenol.[1]

Synonyms: 4-Chloro-2-tert-butylphenol, 2-tert-Butyl-p-chlorophenol, Phenol, 4-chloro-2-(1,1-

dimethylethyl)-.[2][3]
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Caption: Molecular structure of 2-(tert-Butyl)-4-chlorophenol.

Physicochemical Properties
The key physicochemical properties of 2-(tert-Butyl)-4-chlorophenol are summarized in the

table below. This data is essential for understanding the compound's behavior in various

experimental and industrial settings.
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Property Value Reference

CAS Number 13395-85-2 [1][2]

Molecular Formula C₁₀H₁₃ClO [1][2][3]

Molecular Weight 184.66 g/mol [1][2]

Boiling Point 239 °C [2]

Density 1.109 g/cm³ [2]

Flash Point 98 °C [2]

pKa 10.89 ± 0.18 (Predicted) [2]

Appearance Colorless solid [2][4]

Experimental Protocols: Synthesis
A common method for the synthesis of 2-(tert-Butyl)-4-chlorophenol involves the Friedel-

Crafts alkylation of 4-chlorophenol with tert-butanol.[2][4] The detailed experimental protocol is

provided below.

Reaction: Friedel-Crafts Alkylation

Starting Materials:

4-Chlorophenol (0.39 mol)[2][4]

tert-Butanol (0.78 mol)[2][4]

Reagents and Solvents:

Concentrated Sulfuric Acid (H₂SO₄)[2][4]

Concentrated Hydrochloric Acid (HCl)[2]

Ethyl Acetate (EA)[2][4]

Petroleum Ether[2]
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Water (H₂O)[2]

Brine[2]

Anhydrous Sodium Sulfate (Na₂SO₄)[2][4]

Procedure:

Reaction Setup: A mixture of 4-chlorophenol (50 g, 0.39 mol) and tert-butanol (57.6 g, 0.78

mol) is prepared. Concentrated hydrochloric acid is added to this mixture.[2]

Catalyst Addition: Concentrated sulfuric acid (40 mL) is added dropwise to the mixture.[2][4]

Reaction Conditions: The reaction mixture is stirred at room temperature for 48 hours.[2][4]

Work-up and Extraction: Upon completion, the reaction mixture is poured into ice water and

extracted twice with ethyl acetate.[2] The combined organic layers are washed sequentially

with water (three times) and brine.[2]

Drying and Filtration: The organic layer is dried over anhydrous sodium sulfate and then

filtered.[2][4]

Purification: The filtrate is concentrated under reduced pressure. The resulting crude product

is purified by column chromatography using a mixture of petroleum ether and ethyl acetate

(40:1) as the eluent.[2]

Final Product: The purified product, 2-(tert-butyl)-4-chlorophenol, is obtained as a colorless

solid with a yield of approximately 68%.[2]
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Caption: Workflow for the synthesis of 2-(tert-Butyl)-4-chlorophenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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